Cas no 123215-99-6 (2-{4-2-(1H-imidazol-1-yl)ethylpiperazine-1-carbonyl}-1H-indole)

• Product Name: 2-{4-2-(1H-imidazol-1-yl)ethylpiperazine-1-carbonyl}-1H-indole
• CAS No: 123215-99-6
• MF: C₁₈H₂₁N₅O
• MW: 323.392243146896
• CID: 6268178
• PubChem ID: 71788562
• Update Time: 2024-01-13

2-{4-2-(1H-imidazol-1-yl)ethylpiperazine-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-(1H-imidazol-1-yl)ethylpiperazine-1-carbonyl}-1H-indole
• 123215-99-6
• (4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)(1H-indol-2-yl)methanone
• AKOS024537742
• 2-{4-[2-(1H-imidazol-1-yl)ethyl]piperazine-1-carbonyl}-1H-indole
• F6199-0017
• [4-(2-imidazol-1-ylethyl)piperazin-1-yl]-(1H-indol-2-yl)methanone
• VU0536168-1

• Inchi： 1S/C18H21N5O/c24-18(17-13-15-3-1-2-4-16(15)20-17)23-11-9-21(10-12-23)7-8-22-6-5-19-14-22/h1-6,13-14,20H,7-12H2
• InChI Key： DNCJSBQFANUJGE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CCN(CCN2C=NC=C2)CC1

Computed Properties

• Exact Mass: 323.17461031g/mol
• Monoisotopic Mass: 323.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives